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Compound of Interest

Compound Name: N-nitroso-olanzapine
Cat. No.: B15812381
Get Quote
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An In-depth Guide to the CAS Number, Molecular Structure, and Analytical Considerations of a
Critical Olanzapine Impurity

This technical guide provides a comprehensive overview of N-nitroso-olanzapine, a potential
nitrosamine impurity in the atypical antipsychotic drug olanzapine. This document is intended
for researchers, scientists, and drug development professionals, offering detailed information
on its chemical identity, physicochemical properties, and analytical methodologies.

Chemical Identity and Molecular Structure

N-nitroso-olanzapine is the N-nitroso derivative of olanzapine, formed by the substitution of
the hydrogen atom on the secondary amine of the benzodiazepine ring with a nitroso group.

Molecular Structure:
The molecular structure of N-nitroso-olanzapine is presented below:

SMILES:CN1CCN(C2=NC3=CC=CC=C3N(N=0)C4=C2C=C(C)S4)CC1[1]
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INChl:INChI=1S/C17H19N50S/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-
15(14)22(19-23)17(13)24-12/h3-6,11H,7-10H2,1-2H3[2]

The chemical and physical properties of N-nitroso-olanzapine are summarized in the table
below. It is important to note that a registered CAS number for this specific compound is not

publicly available.[3]

Identifier Value Reference

2-Methyl-4-(4-methylpiperazin-
1-yl)-10-nitroso-10H-

IUPAC Name ] [11[3]
benzo[b]thieno[2,3-e][1]
[4]diazepine
CAS Number Not Available [31[51[6]
Molecular Formula C17H19N50S [2][3]
Molecular Weight 341.43 g/mol [3]

Physicochemical and Regulatory Data

The following table summarizes the computed physicochemical properties of N-nitroso-
olanzapine, as experimental data is not widely available. Additionally, the regulatory
acceptable intake limit is provided.
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Property Value Reference
XLogP3 2.7 (2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

e g
Rotatable Bond Count 1 [2]

Exact Mass 341.13103142 [2]
Topological Polar Surface Area  59.8 A2 [2]

Heavy Atom Count 24 [2]

, 298% (Commercially available
HPLC Purity (5]
reference standards)

FDA Acceptable Intake (Al)

o 1500 ng/day [41[7]
Limit

Formation and Synthesis Considerations

N-nitroso-olanzapine is a nitrosamine drug substance-related impurity (NDSRI) that can
potentially form from the reaction of olanzapine with nitrosating agents.

Olanzapine Nitrosating Agents
(Secondary Amine Precursor) (e.g., Nitrites in Excipients)

Nitrosation

y y

( )

Click to download full resolution via product page

Potential formation pathway of N-nitroso-olanzapine.
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It is noteworthy that the synthesis of N-nitroso-olanzapine is not straightforward. A
commercially available "Synthesis Attempts and Failure Report" details multiple unsuccessful
attempts to synthesize this compound under standard nitrosation conditions, suggesting that it
may not form readily.[3] This report indicates that 10 synthesis attempts were made, with
analysis by HPLC, Mass Spectrometry/LC-MS, NMR, and IR.[3]

Analytical Methodologies

A validated analytical method for the routine quantification of N-nitroso-olanzapine is crucial
for ensuring the safety of olanzapine-containing drug products. While a specific validated
method for this impurity is not publicly available, methods for the analysis of olanzapine and its
other impurities can be adapted.

Proposed HPLC Method

The following is a proposed starting point for the development of a High-Performance Liquid
Chromatography (HPLC) method for the detection and quantification of N-nitroso-olanzapine.

Parameter Recommended Condition

C18 reverse-phase column (e.qg., Inertsil ODS

Column
3V, 4.6 mm x 250 mm, 5 pum)
Gradient elution with a mixture of an aqueous
Mobile Phase buffer (e.g., 0.2 M ammonium acetate, pH 4.5)
and an organic solvent (e.g., acetonitrile)
Flow Rate 1.0 mL/min
Detection Photodiode Array (PDA) detector at 254 nm
Column Temperature Ambient or controlled (e.g., 30 °C)
Injection Volume 10-20 pL

Analytical Workflow

The general workflow for the analysis of N-nitroso-olanzapine in a drug substance or product
is outlined below.
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General analytical workflow for N-nitroso-olanzapine.
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Method validation should be performed in accordance with ICH guidelines, assessing
parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD),
and limit of quantification (LOQ).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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